methyl (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate hydrochloride
Overview
Description
Methyl (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate hydrochloride, also known as Methyl (2S)-2-hydroxy-2-methylpyrrolidine-2-carboxylate hydrochloride, is a crystalline solid with a molecular weight of 197.64 g/mol. Methyl (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate hydrochloride is a chiral compound, meaning it has two different configurations, and is used in a variety of scientific applications. This article will discuss the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for Methyl (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate hydrochloride.
Mechanism of Action
The mechanism of action of methyl (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate hydrochloride (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate hydrochloride is not well understood. It is thought that the compound binds to the active site of enzymes, altering their structure and function. This binding is thought to be mediated by hydrogen bonding and hydrophobic interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate hydrochloride (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate hydrochloride have not been studied in detail. However, it is thought to have an effect on the activity of enzymes, as well as on the metabolism of proteins. It is also thought to have an effect on the absorption of drugs and other compounds in the body.
Advantages and Limitations for Lab Experiments
Methyl (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate hydrochloride (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate hydrochloride is a useful compound for laboratory experiments due to its chiral properties and its ability to bind to enzymes. It is also relatively stable and easy to handle. However, it is expensive and can be difficult to obtain in large quantities.
Future Directions
The future of methyl (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate hydrochloride (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate hydrochloride is promising. It has potential applications in drug development, as a catalyst in asymmetric synthesis, and as a chiral ligand in metal-catalyzed reactions. Additionally, further research into the biochemical and physiological effects of the compound may lead to a better understanding of its mechanism of action. Finally, new methods of synthesis may be developed to make the compound more accessible and cost-effective.
Synthesis Methods
Methyl (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate hydrochloride (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate hydrochloride is synthesized using a modified Strecker reaction. This method involves reacting a ketone, such as acetone, with a primary amine, such as methylamine, in the presence of hydrochloric acid. The reaction produces an acid chloride, which is then reacted with a secondary amine, such as 2-amino-2-methylpyrrolidine, to produce the desired product.
Scientific Research Applications
Methyl (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate hydrochloride (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate hydrochloride is used in a variety of scientific research applications due to its chiral properties. It is used as a catalyst in asymmetric synthesis, a process used to produce compounds with specific optical activity. methyl (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate hydrochloride (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate hydrochloride is also used as a chiral ligand in metal-catalyzed reactions, and as a chiral selector in chromatographic separations.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate hydrochloride involves the protection of the carboxylic acid group, followed by the addition of a hydroxymethyl group to the pyrrolidine ring, and finally, the methylation of the amino group. The hydrochloride salt is then formed by treatment with hydrochloric acid.", "Starting Materials": [ "2-pyrrolidone", "methyl chloroformate", "sodium hydroxide", "formaldehyde", "hydrochloric acid", "methanol" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reaction with methyl chloroformate in the presence of sodium hydroxide to form methyl (2S)-2-(methoxycarbonyl)pyrrolidine-2-carboxylate.", "Step 2: Addition of a hydroxymethyl group to the pyrrolidine ring by reaction with formaldehyde in the presence of sodium hydroxide to form methyl (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate.", "Step 3: Methylation of the amino group by reaction with methyl iodide in the presence of sodium hydroxide to form methyl (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate methyl ester.", "Step 4: Formation of the hydrochloride salt by treatment with hydrochloric acid in methanol to form methyl (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate hydrochloride." ] } | |
CAS RN |
2763740-62-9 |
Product Name |
methyl (2S)-2-(hydroxymethyl)pyrrolidine-2-carboxylate hydrochloride |
Molecular Formula |
C7H14ClNO3 |
Molecular Weight |
195.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
